Cas no 84864-63-1 (1H-Pyrrole-2-sulfonicacid)
1H-Pyrrole-2-sulfonicacid structure
Product Name:1H-Pyrrole-2-sulfonicacid
CAS No:84864-63-1
MF:C4H5NO3S
MW:147.152399778366
CID:722228
PubChem ID:3020184
Update Time:2025-04-19
1H-Pyrrole-2-sulfonicacid Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrole-2-sulfonicacid
- 1H-PYRROLE-2-SULPHONIC ACID
- Einecs 284-386-8
- Pyrrol-2-sulfonsaeure
- pyrrole-2-sulfonic acid
- pyrrole-2-sulphonic acid
- pyrrolesulfonic acid
-
- Inchi： 1S/C4H5NO3S/c6-9(7,8)4-2-1-3-5-4/h1-3,5H,(H,6,7,8)
- InChI Key： KKQCQCXUVZBOCL-UHFFFAOYSA-N
- SMILES： S(C1=CC=CN1)(=O)(=O)O
Computed Properties
- Exact Mass: 146.99900
- Monoisotopic Mass: 146.999
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 78.5A^2
- XLogP3: -0.2
Experimental Properties
- Density: 1.625
- Refractive Index: 1.601
- PSA: 78.54000
- LogP: 1.34220
1H-Pyrrole-2-sulfonicacid Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1H-Pyrrole-2-sulfonicacid Related Literature
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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